1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine

• IUPAC Name: (4-methoxyphenyl)-(1-methyl-1,2,4-triazol-3-yl)methanamine
• InChI: InChI=1S/C11H14N4O/c1-15-7-13-11(14-15)10(12)8-3-5-9(16-2)6-4-8/h3-7,10H,12H2,1-2H3
• InChI Key: RPQAHJYBICCEHV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=N1)C(C2=CC=C(C=C2)OC)N
• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol

Description

1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine, also known as MMTP, is a chemical compound that has gained attention in scientific research due to its potential as an antidepressant and anxiolytic agent. In

Scientific Research Applications

1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine has been studied for its potential as an antidepressant and anxiolytic agent. In animal studies, 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine has been shown to decrease immobility time in the forced swim test, which is a measure of antidepressant-like activity. Additionally, 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine has been shown to reduce anxiety-like behavior in the elevated plus maze test.

Mechanism of Action

The exact mechanism of action of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine is not fully understood. However, it has been suggested that 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine may act as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist. These actions may contribute to the antidepressant and anxiolytic effects of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine.
Biochemical and Physiological Effects:
In addition to its effects on behavior, 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine has been shown to have biochemical and physiological effects. 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine has been shown to increase the levels of serotonin and its metabolite, 5-hydroxyindoleacetic acid (5-HIAA), in the prefrontal cortex of rats. Additionally, 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine has been shown to decrease the levels of corticosterone, a stress hormone, in rats.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine in lab experiments is its potential as an antidepressant and anxiolytic agent. This makes 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine a useful tool for studying the neurobiology of depression and anxiety. Additionally, 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine has been shown to have low toxicity in animal studies.
One limitation of using 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine in lab experiments is its limited availability. 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine is not commercially available and must be synthesized in the lab. Additionally, the exact mechanism of action of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine is not fully understood, which can make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine. One area of research could focus on identifying the exact mechanism of action of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine. This could involve studying the effects of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine on specific neurotransmitter systems and receptors.
Another area of research could focus on developing new antidepressant and anxiolytic agents based on the structure of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine. This could involve synthesizing and testing analogs of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine to identify compounds with improved efficacy and/or reduced side effects.
Finally, future research could focus on studying the long-term effects of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine on behavior and physiology. This could involve studying the effects of chronic 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine administration on brain structure and function, as well as behavior and physiology.

Synthesis Methods

The synthesis of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine involves the reaction of 4-methoxybenzaldehyde and 1-methyl-1H-1,2,4-triazole-3-carboxylic acid with formaldehyde and ammonium chloride in the presence of sodium borohydride. This reaction results in the formation of 1-(4-methoxyphenyl)-1-(1-methyl-1H-1,2,4-triazol-3-yl)methanamine as a white crystalline powder.